Cas no 4186-70-3 (Morpholinium,4-ethyl-4-methyl-, iodide (1:1))
4186-70-3 structure
Product Name:Morpholinium,4-ethyl-4-methyl-, iodide (1:1)
CAS No:4186-70-3
MF:C7H16INO
MW:257.11251449585
CID:333673
PubChem ID:12675730
Update Time:2025-04-19
Morpholinium,4-ethyl-4-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Morpholinium,4-ethyl-4-methyl-, iodide (1:1)
- 4-ethyl-4-methylmorpholin-4-ium,iodide
- N-METHYL ,ETHYL-MORPHOLINIUM IODIDE
- 4-Ethyl-4-methylmorpholiniumiodide (6CI,7CI)
- Morpholinium, 4-ethyl-4-methyl-, iodide (8CI,9CI)
- NSC133319
- Morpholinium,4-ethyl-4-methyl-, iodide (1:1);4-ethyl-4-methylmorpholin-4-ium,iodide;N-METHYL ,ETHYL-MORPHOLINIUM IODIDE;4-Ethyl-4-methylmorpholiniumiodide (6CI,7CI);Morpholinium, 4-ethyl-4-methyl-, iodide (8CI,9CI)
- N-Methyl,ethyl-morpholinium iodide
- 4-ETHYL-4-METHYLMORPHOLIN-4-IUM IODIDE
- SCHEMBL8208146
- DTXSID50962023
- 4-ethyl-4-methylmorpholin-4-ium;iodide
- NSC-133319
- 4186-70-3
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- Inchi: 1S/C7H16NO.HI/c1-3-8(2)4-6-9-7-5-8;/h3-7H2,1-2H3;1H/q+1;/p-1
- InChI Key: MPKGWTARZIAYQD-UHFFFAOYSA-M
- SMILES: [I-].O1CC[N+](C)(CC)CC1
Computed Properties
- Exact Mass: 240.902
- Monoisotopic Mass: 257.02766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 86.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: -2.55410
Morpholinium,4-ethyl-4-methyl-, iodide (1:1) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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